• 4-Aminobenzoic acid sodium salt, 99%
    • Cat. No.:
    • B045850
    • CAS No.:
    • 555-06-6
    • Molecular Formula:
    • C7H7NNaO2
    • Molecular Weight:
    • 160.13 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
  • Boc-L-beta-Homoglutamine
    • Cat. No.:
    • B112492
    • CAS No.:
    • 336182-06-0
    • Molecular Formula:
    • C11H20N2O5
    • Molecular Weight:
    • 260.29 g/mol
    Description
    Boc-L-beta-Homoglutamine is a useful research compound. Its molecular formula is C11H20N2O5 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Boc-L-beta-Homo...
  • Boc-L-3,3-Diphenylalanine
    • Cat. No.:
    • B137433
    • CAS No.:
    • 138662-63-2
    • Molecular Formula:
    • C20H23NO4
    • Molecular Weight:
    • 341.4 g/mol
    Description
    Boc-L-3,3-Diphenylalanine is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
    The exact mass of the compound Boc-L-3,3-Diphe...
  • Methyl 3-aminopropanoate hydrochloride
    • Cat. No.:
    • B555160
    • CAS No.:
    • 3196-73-4
    • Molecular Formula:
    • C4H10ClNO2
    • Molecular Weight:
    • 139.58 g/mol
    Description
    Methyl 3-aminopropanoate hydrochloride, also known as Methyl 3-aminopropanoate hydrochloride, is a useful research compound. Its molecular formula is C4H10ClNO2 and its molecular weight is 139.58 g/mol. The pu...
  • (-)-Asparagine
    • Cat. No.:
    • B555973
    • CAS No.:
    • 3130-87-8
    • Molecular Formula:
    • C4H8N2O3
    • Molecular Weight:
    • 132.12 g/mol
    Description
    L-asparagine is an optically active form of asparagine having L-configuration. It has a role as a nutraceutical, a micronutrient, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli me...
  • N-Acetyl-D-leucine
    • Cat. No.:
    • B556442
    • CAS No.:
    • 19764-30-8
    • Molecular Formula:
    • C8H15NO3
    • Molecular Weight:
    • 173.21 g/mol
    Description
    N-acetyl-D-leucine is the N-acetyl derivative of D-leucine. It is a N-acetyl-D-amino acid and a D-leucine derivative. It is a conjugate acid of a N-acetyl-D-leucinate. It is an enantiomer of a N-acetyl-L-leucine...
  • Boc-L-beta-homotyrosine(OBzl)
    • Cat. No.:
    • B558351
    • CAS No.:
    • 126825-16-9
    • Molecular Formula:
    • C22H27NO5
    • Molecular Weight:
    • 385,45 g/mole
    Description
    Boc-L-beta-homotyrosine(OBzl), also known as Boc-L-beta-homotyrosine(OBzl), is a useful research compound. Its molecular formula is C22H27NO5 and its molecular weight is 385,45 g/mole. The purity is usually 95...
  • Boc-L-beta-homoarginine(tos)
    • Cat. No.:
    • B558361
    • CAS No.:
    • 136271-81-3
    • Molecular Formula:
    • C19H30N4O6S
    • Molecular Weight:
    • 442,53 g/mole
    Description
    Boc-L-beta-homoarginine(tos), also known as Boc-L-beta-homoarginine(tos), is a useful research compound. Its molecular formula is C19H30N4O6S and its molecular weight is 442,53 g/mole. The purity is usually 95...
  • Boc-D-Phe(3,4-DiF)-OH
    • Cat. No.:
    • B558717
    • CAS No.:
    • 205445-51-8
    • Molecular Formula:
    • C14H17F2NO4
    • Molecular Weight:
    • 301.29 g/mol
    Description
    Boc-D-Phe(3,4-DiF)-OH, also known as Boc-D-Phe(3,4-DiF)-OH, is a useful research compound. Its molecular formula is C14H17F2NO4 and its molecular weight is 301.29 g/mol. The purity is usually 95%.
    BenchChem...
  • (R)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic...
    • Cat. No.:
    • B1273645
    • CAS No.:
    • 500770-86-5
    • Molecular Formula:
    • C15H21NO4
    • Molecular Weight:
    • 279.33 g/mol
    Description
    (R)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
    BenchChem ...
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